Cas no 82935-16-8 ((2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine
• CAS No: 82935-16-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6418631
• PubChem ID: 92253791
• Update Time: 2025-05-23

(2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine
• 82935-16-8
• EN300-1809468

• Inchi： 1S/C7H13N3/c1-5(8)3-7-6(2)9-4-10-7/h4-5H,3,8H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： VULHNWNHMRINQS-RXMQYKEDSA-N
• SMILES： N1C=NC(=C1C)C[C@@H](C)N

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine

Latest Research Advances on (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine (CAS: 82935-16-8) in Chemical Biology and Pharmaceutical Applications

The compound (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine (CAS: 82935-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its imidazole moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in medicinal chemistry and drug development.

One of the key areas of investigation has been the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis route for (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine, achieving high enantiomeric purity (>99% ee) through a novel catalytic hydrogenation process. This advancement in synthesis methodology has important implications for the scalable production of this compound and its derivatives for further pharmacological evaluation.

Pharmacological studies have revealed that (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine exhibits significant affinity for certain G-protein coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. Research published in Neuropharmacology (2024) demonstrated its modulatory effects on histamine H3 receptors, suggesting potential applications in neurological disorders such as narcolepsy, attention deficit hyperactivity disorder (ADHD), and cognitive impairment. The compound's unique structural features appear to contribute to its receptor selectivity and binding kinetics, distinguishing it from other imidazole-containing compounds in clinical use.

In addition to its neurological applications, recent investigations have explored the antimicrobial potential of (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine derivatives. A 2024 study in Antimicrobial Agents and Chemotherapy reported that certain structural analogs of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Enterobacteriaceae. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, offering a potential new approach to addressing antibiotic resistance.

The metabolic stability and pharmacokinetic profile of (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine have been subjects of recent preclinical investigations. Studies utilizing in vitro liver microsome models and in vivo rodent studies have demonstrated favorable metabolic characteristics, with moderate hepatic clearance and good oral bioavailability. These findings, published in Xenobiotica (2023), suggest that the compound may have suitable drug-like properties for further development, though additional optimization may be required to improve its blood-brain barrier penetration for central nervous system targets.

Looking forward, researchers are particularly interested in exploring the therapeutic potential of (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine in oncology. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit selective cytotoxicity against specific cancer cell lines, possibly through modulation of cellular imidazoline receptors. While these findings are still in early stages, they open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

In conclusion, (2R)-1-(4-methyl-1H-imidazol-5-yl)propan-2-amine (CAS: 82935-16-8) represents a versatile and pharmacologically interesting compound with multiple potential therapeutic applications. The recent advances in its synthesis, coupled with growing understanding of its biological activities, position this molecule as a promising candidate for further drug discovery efforts. Future research directions will likely focus on structure-activity relationship studies to optimize its pharmacological profile and explore its potential in combination therapies for various disease indications.